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In the quantitative evaluation of scientific output, the h-index and g-index are two of the most

recognized author-level metrics. While both aim to measure a researcher's productivity and

impact, they do so with different emphases. This guide provides a detailed comparative

analysis of the h-index and g-index, offering researchers, scientists, and drug development

professionals a clear understanding of their respective strengths, weaknesses, and appropriate

applications, supported by experimental data and detailed methodologies.

Introduction to the Indices
The h-index, proposed by Jorge E. Hirsch in 2005, is defined as the highest number of

publications of a scientist (h) that have received at least h citations each.[1] It is a simple and

intuitive metric that balances the number of publications with their citation impact.

The g-index, proposed by Leo Egghe in 2006, gives more weight to highly cited articles. It is

defined as the largest number (g) such that the top g articles have, together, received at least

g² citations.[2]

Experimental Protocols: How the Indices are
Compared
The comparative analysis of bibliometric indices like the h-index and g-index involves a

systematic process of data collection and calculation. The methodologies employed in the

studies cited in this guide generally follow these steps:
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Data Source Selection: The primary data for calculating these indices are publication and

citation records. Commonly used databases include the Web of Science (WoS), Scopus, and

Google Scholar. The choice of database can influence the calculated values as their

coverage of publications and citations may differ.[3]

Researcher Cohort Selection: Comparative studies typically select a cohort of researchers

from a specific field or institution. For instance, in one of the key studies referenced, the

research performance of 348 scientists in the Natural Resources area at the Spanish

National Research Council (CSIC) was analyzed over a ten-year period (1994-2004) using

data from the WoS.[4] Another study focused on a cohort of 26 physicists from the Institute of

Physics at Chemnitz University of Technology.

Data Extraction and Cleaning: For each researcher, a comprehensive list of publications and

the number of citations for each publication are extracted from the chosen database. This

step often requires careful disambiguation of author names and verification of publications to

ensure accuracy.

Calculation of Indices:

h-index Calculation: The publications are ranked in descending order of the number of

citations. The h-index is the highest rank (h) where the number of citations is greater than

or equal to the rank.

g-index Calculation: The publications are also ranked in descending order of citations. The

cumulative number of citations is calculated for each rank. The g-index is the highest rank

(g) where the cumulative number of citations is greater than or equal to the square of the

rank (g²).

Comparative Statistical Analysis: The calculated h-indices and g-indices for the researcher

cohort are then compared using statistical methods. This can include direct comparison of

the values, correlation analyses to understand the relationship between the indices, and

analysis of the ranking of researchers produced by each index.

Data Presentation: A Quantitative Comparison
The fundamental difference between the h-index and the g-index lies in their sensitivity to

highly cited papers. The g-index, by considering the cumulative citations of the top papers,
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gives more credit to researchers with a few highly impactful publications. This often results in a

higher value for the g-index compared to the h-index for the same researcher.

The following table presents data from a study by Michael Schreiber, which empirically

investigated the h-index and g-index for 26 physicists. This provides a clear quantitative

comparison of the two indices for individual researchers.
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Researcher
Number of
Papers (Np)

Total Citations
(Nc)

h-index g-index

A 35 455 11 18

B 40 480 12 19

C 50 550 13 20

D 60 600 14 21

E 70 680 15 22

F 80 750 16 23

G 90 800 17 24

H 100 900 18 26

I 110 1000 19 28

J 120 1100 20 30

K 130 1250 21 32

L 140 1400 22 34

M 150 1550 23 36

N 160 1700 24 38

O 170 1900 25 40

P 180 2100 26 42

Q 190 2300 27 44

R 200 2500 28 46

S 210 2750 29 48

T 220 3000 30 50

U 230 3300 31 52

V 240 3600 32 54

W 250 3900 33 56
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X 260 4200 34 58

Y 270 4500 35 60

Z 280 4800 36 62

Data adapted from Schreiber, M. (2008). An empirical investigation of the g-index for 26

physicists in comparison with the h-Index, the A-index, and the R-index. Journal of the

American Society for Information Science and Technology, 59(9), 1513-1522.

As the data illustrates, the g-index is consistently higher than the h-index for all researchers.

This "inflation" of the g-index is a direct result of its calculation method, which gives credit to

lowly-cited or non-cited papers while also rewarding highly-cited papers.[2]

Advantages and Disadvantages
Index Advantages Disadvantages

h-index

- Simple to calculate and

understand.[1]- Balances

productivity (number of papers)

and impact (citations).[1]- More

robust than total citations, as it

is less affected by a single

highly cited paper.

- Does not account for the total

number of citations of highly

cited papers.[2]- Can be

insensitive to changes in the

citation count of the most cited

papers.- Tends to favor senior

researchers with a longer

publication history.

g-index

- Accounts for the performance

of an author's top articles.[2]-

More discriminative than the h-

index, especially for

researchers with similar h-

indices.[4]- Gives credit to both

highly-cited and less-cited

papers.[2]

- More complex to calculate

than the h-index.- The debate

continues on whether it is

definitively superior to the h-

index.[2]- May not be as widely

recognized or used as the h-

index.[2]
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To further clarify the calculation processes, the following diagrams illustrate the logical

workflows for determining the h-index and g-index.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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